Cas no 62695-51-6 (1H-Imidazole, 2-phenyl-, monoacetate)

1H-Imidazole, 2-phenyl-, monoacetate structure
62695-51-6 structure
Product Name:1H-Imidazole, 2-phenyl-, monoacetate
CAS No:62695-51-6
MF:C11H12N2O2
MW:204.225182533264
CID:434842
PubChem ID:71383720
Update Time:2025-04-19

1H-Imidazole, 2-phenyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-phenyl-, monoacetate
    • acetic acid,2-phenyl-1H-imidazole
    • DTXSID30806017
    • 62695-51-6
    • Acetic acid--2-phenyl-1H-imidazole (1/1)
    • Inchi: 1S/C9H8N2.C2H4O2/c1-2-4-8(5-3-1)9-10-6-7-11-9;1-2(3)4/h1-7H,(H,10,11);1H3,(H,3,4)
    • InChI Key: LCXPIENDLAGVCV-UHFFFAOYSA-N
    • SMILES: OC(C)=O.N1C=CN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 65.98
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.